Cas no 23766-30-5 (1,3,4-Oxadiazole-2(3H)-thione,5-(4-nitrophenyl)-)

23766-30-5 structure
Product name:1,3,4-Oxadiazole-2(3H)-thione,5-(4-nitrophenyl)-
1,3,4-Oxadiazole-2(3H)-thione,5-(4-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,4-Oxadiazole-2(3H)-thione,5-(4-nitrophenyl)-
- 5-(4-nitrophenyl)-3H-1,3,4-oxadiazole-2-thione
- 2-(4-nitrophenyl)-1,3,4-oxadiazole-5-thiol
- 2-(4-nitrophenyl)-5-mercapto-1,3,4-oxadiazole
- 5-(4-Nitro-phenyl)-[1,3,4]oxadiazole-2-thiol
- 5-(4-Nitro-phenyl)-2-mercapto-1,3,4-oxadiazol
- 5-(4-nitro-phenyl)-3H-[1,3,4]oxadiazole-2-thione
- 5-(p-nitrophenyl)-2-mercapto-1,3,4-oxadiazole
- CCG-1065
- 5-(4-nitrophenyl)-[1,3,4]oxadiazole-2-thiol
- NSC-516837
- 203268-74-0
- NSC516837
- DTXSID60350533
- 5-(4-nitrophenyl)-1,3,4-oxadiazole-2-thiol
- 5-(4-nitrophenyl)-1,3,4-oxadiazole-2(3h)-thione
- SCHEMBL6600158
- 23766-30-5
- CCG-240571
- AKOS000583098
- 5-(4-nitrophenyl)-3H-1, 3, 4-oxadiazole-2-thione
- 1,3,4-Oxadiazole-2(3H)-thione, 5-(4-nitrophenyl)-
-
- Inchi: InChI=1S/C8H5N3O3S/c12-11(13)6-3-1-5(2-4-6)7-9-10-8(15)14-7/h1-4H,(H,10,15)
- InChI Key: ABSVCMBOXHMZPV-UHFFFAOYSA-N
- SMILES: O=[N+](C1C=CC(C2=NNC(=S)O2)=CC=1)[O-]
Computed Properties
- Exact Mass: 223.00500
- Monoisotopic Mass: 223.005
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 112Ų
- XLogP3: 1.9
Experimental Properties
- Density: 1.66
- Boiling Point: 339.5°C at 760 mmHg
- Flash Point: 159.1°C
- Refractive Index: 1.751
- PSA: 119.73000
- LogP: 2.83060
1,3,4-Oxadiazole-2(3H)-thione,5-(4-nitrophenyl)- Security Information
1,3,4-Oxadiazole-2(3H)-thione,5-(4-nitrophenyl)- Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,3,4-Oxadiazole-2(3H)-thione,5-(4-nitrophenyl)- Related Literature
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K. C. Majumdar,Pranab K. Shyam,D. S. Shankar Rao,S. Krishna Prasad J. Mater. Chem. 2011 21 556
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Negin Neissari,Mansour Shahedi,Zohreh Habibi,Maryam Yousefi,Arash Minai-Tehrani,Fatemeh Yazdi Samadi,Jesper Brask,Hossein Bavandi,Mehdi Mohammadi Org. Biomol. Chem. 2023 21 4846
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